Cas no 847729-56-0 (BENZOIC ACID, 5-CHLORO-2-(3-FLUOROPHENOXY)-, METHYL ESTER)

• Product Name: BENZOIC ACID, 5-CHLORO-2-(3-FLUOROPHENOXY)-, METHYL ESTER
• CAS No: 847729-56-0
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• CID: 3389756
• PubChem ID: 57572274
• Update Time: 2025-04-21

BENZOIC ACID, 5-CHLORO-2-(3-FLUOROPHENOXY)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 5-CHLORO-2-(3-FLUOROPHENOXY)-, METHYL ESTER
• DTXSID201198731
• 847729-56-0
• SCHEMBL4446808
• LNFHPGVBPMYQBP-UHFFFAOYSA-N
• Methyl 5-chloro-2-(3-fluorophenoxy)benzoate

• Inchi： 1S/C14H10ClFO3/c1-18-14(17)12-7-9(15)5-6-13(12)19-11-4-2-3-10(16)8-11/h2-8H,1H3
• InChI Key： LNFHPGVBPMYQBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OC)C=1)OC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų